![molecular formula C5H9N3O2 B1601635 Methyl 4-azidobutanoate CAS No. 87517-47-3](/img/structure/B1601635.png)
Methyl 4-azidobutanoate
Overview
Description
Methyl 4-azidobutanoate is a chemical compound with the molecular formula C5H9N3O2 . It has a molecular weight of 143.145 g/mol .
Synthesis Analysis
The synthesis of this compound involves several steps. It can be synthesized from Br-C3-methyl ester . Other precursors include Methyl 4-chloro and Methyl 4-Iodobu . The exact synthesis process and conditions may vary depending on the specific requirements of the reaction .Molecular Structure Analysis
The molecular structure of this compound consists of 5 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms . The exact structure can be represented by the SMILES notation: COC(=O)CCCN=[N+]=[N-] .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully known. The melting point, boiling point, density, and refractive index are not available .Scientific Research Applications
Methyl Methyl 4-azidobutanoateoate is used in a variety of scientific research applications. It can be used as a reagent in organic reactions, such as the synthesis of other compounds. It is also used as a photolabile protecting group, which is a type of molecule that can be used to protect certain functional groups from reaction. In addition, it can be used in the synthesis of peptides and proteins, and as a reagent in peptide synthesis.
Mechanism of Action
The mechanism of action of methyl Methyl 4-azidobutanoateoate is not fully understood. However, it is believed that the compound acts as a nucleophile, which is a type of molecule that is able to donate electrons to other molecules. This mechanism of action allows the compound to react with other molecules and form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl Methyl 4-azidobutanoateoate are not well understood. However, it is believed that the compound can act as a substrate for certain enzymes and can be used to modify proteins and peptides. In addition, it has been suggested that the compound may have an effect on the metabolism of certain drugs, but this has not been conclusively proven.
Advantages and Limitations for Lab Experiments
Methyl Methyl 4-azidobutanoateoate has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be used in a variety of reactions. In addition, it can be used as a photolabile protecting group, which allows for more precise control of the reaction conditions. However, the compound is volatile and has a strong odor, which can be a disadvantage for some experiments.
Future Directions
There are several potential future directions for research involving methyl Methyl 4-azidobutanoateoate. One potential area of research is the development of new methods for synthesizing the compound. Additionally, more research is needed to determine the biochemical and physiological effects of the compound, and to identify potential applications for the compound in the medical and pharmaceutical fields. Finally, further research is needed to explore the potential use of the compound as a photolabile protecting group in organic reactions.
Safety and Hazards
Methyl 4-azidobutanoate is classified as having acute toxicity for inhalation, dermal contact, and oral ingestion . It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include not breathing dust/fume/gas/mist/vapours/spray, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a dry place in a closed container .
Relevant Papers There are several papers that have been published related to this compound . These papers discuss various aspects of the compound, including its synthesis, properties, and potential applications. Further analysis of these papers would provide more detailed information about this compound.
properties
IUPAC Name |
methyl 4-azidobutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O2/c1-10-5(9)3-2-4-7-8-6/h2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPCLJBYTRUAAHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50527176 | |
Record name | Methyl 4-azidobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50527176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87517-47-3 | |
Record name | Methyl 4-azidobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50527176 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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